N-(3-cyano-4-(8-oxo-5,6-dihydro-1H-1,5-methanopyrido[1,2-a][1,5]diazocin-3(2H,4H,8H)-yl)phenyl)-4-methoxybenzamide

• IUPAC Name: N-[3-cyano-4-(6-oxo-7,11-diazatricyclo[7.3.1.02,7]trideca-2,4-dien-11-yl)phenyl]-4-methoxybenzamide
• InChI: InChI=1S/C26H24N4O3/c1-33-22-8-5-18(6-9-22)26(32)28-21-7-10-23(19(12-21)13-27)29-14-17-11-20(16-29)24-3-2-4-25(31)30(24)15-17/h2-10,12,17,20H,11,14-16H2,1H3,(H,28,32)
• InChI Key: IWGFUHBEBPJGSY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)NC2=CC(=C(C=C2)N3CC4CC(C3)C5=CC=CC(=O)N5C4)C#N
• Molecular Formula: C26H24N4O3
• Molecular Weight: 440.5 g/mol

Description

N-(3-cyano-4-(8-oxo-5,6-dihydro-1H-1,5-methanopyrido[1,2-a][1,5]diazocin-3(2H,4H,8H)-yl)phenyl)-4-methoxybenzamide is a useful research compound. Its molecular formula is C26H24N4O3 and its molecular weight is 440.503. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Studies

• Kametani et al. (1973) described the synthesis of various heterocyclic compounds, including benzodiazocines, highlighting the chemical pathways and reactions involved in their creation (Kametani, Kigasawa, Hiiragi, Wakisaka, Wagatsuma, Kusama, Urya, 1973).
• Wolska and Borowiak (1995) conducted studies on the crystal structure of related compounds, providing insight into their molecular configurations (Wolska, Borowiak, 1995).

Antiproliferative and Antimicrobial Activities

• Kim et al. (2011) explored the antiproliferative effects of similar compounds on cancer cells, demonstrating their potential in cancer research (Kim, Kim, Lee, Yu, Hah, 2011).
• Farag, Dawood, and Elmenoufy (2004) examined the antimicrobial activities of related compounds, indicating their use in developing new antimicrobial agents (Farag, Dawood, Elmenoufy, 2004).

Neuropharmacological Potential

• Tsypysheva et al. (2019) researched derivatives of similar compounds, assessing their influence on learning and memory, suggesting their applicability in neuropharmacology (Tsypysheva, Petrova, Koval'skaya, Lobov, Sapozhnikova, Makara, Gabdrakhmanova, Zarudii, 2019).

Chemical Synthesis and Analysis

• Dotsenko et al. (2021) focused on the Mannich reaction in the synthesis of diazocine derivatives, contributing to the chemical understanding and synthesis techniques of these compounds (Dotsenko, Khrustaleva, Frolov, Aksenov, Aksenova, Krivokolysko, 2021).